Cas no 1015581-35-7 (N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine)

• Product Name: N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• CAS No: 1015581-35-7
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 5380752
• Update Time: 2025-07-02

N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-butan-2-yl-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C20H26N4O2/c1-7-12(2)21-18-10-13(3)22-20-14(4)19(23-24(18)20)15-8-9-16(25-5)17(11-15)26-6/h8-12,21H,7H2,1-6H3
• InChI Key： VWHXRCRQLSZETK-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C3=CC=C(OC)C(OC)=C3)=NN1C(NC(C)CC)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

Comprehensive Overview of N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1015581-35-7)

The compound N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1015581-35-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique 3,5-dimethyl and 3,4-dimethoxyphenyl substituents, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The structural features of N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine make it a promising candidate for modulating specific enzyme pathways. Its butan-2-yl side chain enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug development. This aligns with frequently searched topics such as "improving drug bioavailability" and "optimizing lead compounds."

The 3,4-dimethoxyphenyl moiety in this compound is noteworthy due to its prevalence in bioactive molecules. This group is often associated with antioxidant and anti-inflammatory properties, which are highly relevant in the context of neurodegenerative disease research and metabolic disorder studies. Online searches for "dimethoxyphenyl derivatives in drug design" reflect growing interest in this structural motif. Additionally, the pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, frequently explored for its kinase inhibitory activity and cancer therapeutics potential.

From a synthetic perspective, CAS No. 1015581-35-7 presents intriguing challenges and opportunities. The incorporation of the butan-2-yl group via N-alkylation strategies is a topic of interest for organic chemists, as evidenced by searches for "efficient N-alkylation methods." Furthermore, the 3,5-dimethyl substitution on the pyrazolo[1,5-a]pyrimidine ring may influence the compound's binding affinity and selectivity, key parameters in structure-activity relationship (SAR) studies. These aspects resonate with researchers querying "pyrimidine-based drug design" and "SAR optimization techniques."

In the broader context of drug discovery, N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine exemplifies the integration of computational chemistry and empirical synthesis. Modern approaches often involve molecular docking simulations to predict interactions with target proteins, a technique frequently searched as "docking studies for lead optimization." The compound's balanced molecular weight and lipophilicity parameters suggest favorable drug-likeness, a concept central to discussions on "Lipinski's rule of five" and "fragment-based drug discovery."

Quality control and analytical characterization of 1015581-35-7 are critical for its research applications. Techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are essential for verifying its structural integrity—topics commonly searched as "compound characterization protocols." The compound's stability under various pH conditions and solvent systems is another area of practical interest, particularly for researchers investigating "formulation development strategies."

Looking ahead, N-(butan-2-yl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine represents an exciting avenue for exploring polypharmacology—the ability to interact with multiple biological targets. This concept has gained traction in searches for "multi-target drug discovery" and "network pharmacology approaches." As the pharmaceutical industry shifts toward complex disease modulation, compounds with such versatile scaffolds may play pivotal roles in next-generation therapeutics.